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Compound of Interest

Compound Name:
Dimethyl (2-

Oxononyl)phosphonate-d15

Cat. No.: B565110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the purity and isotopic enrichment of

Dimethyl (2-Oxononyl)phosphonate-d15, a deuterated analog of a key reagent used in

various synthetic organic chemistry applications, including the Horner-Wadsworth-Emmons

reaction. This document outlines the analytical methodologies for assessing its quality,

presents typical quantitative data, and details relevant experimental protocols.

Quantitative Data Summary
The purity and isotopic enrichment of Dimethyl (2-Oxononyl)phosphonate-d15 are critical

parameters for its use as an internal standard in mass spectrometry-based assays or as a

building block in the synthesis of deuterated molecules. The following tables summarize

representative data for a typical batch of this compound.

Table 1: Chemical Purity Data
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Parameter Specification Result Method

Chemical Purity ≥98.0% 99.2% ¹H NMR

Water Content ≤0.5% 0.1% Karl Fischer Titration

Residual Solvents Conforms to ICH Q3C
<0.1% (DCM,

Hexanes)
¹H NMR

Table 2: Isotopic Enrichment Data

Parameter Specification Result Method

Isotopic Enrichment ≥98 atom % D 99.5 atom % D Mass Spectrometry

Deuterium

Incorporation
≥99% d15 99.6% Mass Spectrometry

Isotopic Distribution
d15: 99.6%, d14:

0.3%, d13: 0.1%
Mass Spectrometry

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of Dimethyl (2-
Oxononyl)phosphonate-d15 are provided below. These protocols are based on established

synthetic routes for β-ketophosphonates and standard analytical techniques.

Synthesis via Michaelis-Arbuzov Reaction
The synthesis of Dimethyl (2-Oxononyl)phosphonate-d15 can be achieved through a

modified Michaelis-Arbuzov reaction using deuterated starting materials.

Workflow for Synthesis:
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1-Bromo-2-nonanone-d15

Reaction Vessel
(Neat, 120 °C, 4h)

Trimethyl phosphite

Crude Product

Michaelis-Arbuzov
Reaction Purification

(Silica Gel Chromatography) Dimethyl (2-Oxononyl)phosphonate-d15

Weigh Sample and
Internal Standard

Dissolve in
Deuterated Solvent (CDCl3) Acquire 1H and 31P NMR Spectra Integrate Signals Calculate Purity

Prepare Sample Solution Infuse into Mass Spectrometer
(ESI or GC-MS)

Acquire High-Resolution
Mass Spectrum Analyze Isotopic Cluster Calculate Isotopic Enrichment

Step 1: Deprotonation

Step 2: Nucleophilic Addition

Step 3: Elimination

Dimethyl (2-Oxononyl)phosphonate-d15

Phosphonate Carbanion

+ Base

Base (e.g., NaH)

Aldehyde or Ketone

Oxaphosphetane Intermediate

+ Carbonyl

E-Alkene

Elimination

Phosphate Byproduct
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To cite this document: BenchChem. [Technical Guide: Purity and Isotopic Enrichment of
Dimethyl (2-Oxononyl)phosphonate-d15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565110#purity-and-isotopic-enrichment-of-dimethyl-
2-oxononyl-phosphonate-d15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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